Cas no 866132-73-2 ((3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one)

• Product Name: (3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one
• CAS No: 866132-73-2
• MF: C₁₃H₁₈BrN₃O₂
• MW: 202.198
• MDL: MFCD03848648
• CID: 4662682
• Update Time: 2025-10-18

(3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-((E)-1-[4-(TRIFLUOROMETHOXY)ANILINO]ETHYLIDENE)DIHYDRO-2(3H)-FURANONE
• (3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one

• MDL： MFCD03848648
• Inchi： InChI=1S/C13H12F3NO3/c1-8(11-6-7-19-12(11)18)17-9-2-4-10(5-3-9)20-13(14,15)16/h2-5,17H,6-7H2,1H3/b11-8+CopyCopied
• SMILES： C/C(=C\1/CCOC1=O)/Nc2ccc(cc2)OC(F)(F)FCopyCopied

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 372.6±42.0 °C at 760 mmHg
• Flash Point: 170.9±30.7 °C

(3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one

Introduction to Compound with CAS No. 866132-73-2 and Product Name: (3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one

Compound with the CAS number 866132-73-2 and the product name (3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The detailed exploration of this molecule not only highlights its chemical composition but also delves into its biological activities, synthetic pathways, and emerging research findings.

The molecular structure of (3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one is intricately designed to exhibit specific interactions with biological targets. The presence of a trifluoromethoxy group in the phenyl ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development. Furthermore, the oxolan-2-one moiety contributes to its ability to undergo various biochemical reactions, which is crucial for its role in enzymatic pathways and signal transduction processes.

In recent years, there has been a growing interest in exploring novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The CAS No. 866132-73-2 compound has shown promising results in preclinical studies, particularly in its ability to inhibit key enzymes involved in these pathways. For instance, studies have demonstrated its potential as an inhibitor of tyrosine kinases, which are critical in cancer cell proliferation and survival.

The synthesis of (3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques not only ensure the structural integrity of the compound but also enhance its pharmacological efficacy.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The versatile structure allows for modifications that can fine-tune its biological activity, making it adaptable for various therapeutic applications. Researchers have been particularly interested in exploring derivatives of this compound that exhibit enhanced binding affinity and selectivity towards specific biological targets. This approach has led to the identification of several lead compounds that are currently undergoing further investigation.

The pharmacological profile of (3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one has been extensively studied in vitro and in vivo. Initial studies have revealed its ability to interact with a range of receptors and enzymes, suggesting multiple mechanisms of action. For example, it has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are involved in pain and inflammation pathways. Additionally, its interaction with certain ion channels has been observed, indicating potential applications in treating neurological disorders.

The safety profile of this compound is another critical area of focus. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have demonstrated that CAS No. 866132-73-2 is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety profile and potential interactions with other drugs.

The integration of computational chemistry and machine learning techniques has significantly accelerated the discovery process for novel bioactive compounds like this one. By leveraging these technologies, researchers can predict the biological activity of molecules before they are synthesized, thereby saving time and resources. This approach has been particularly valuable in identifying promising candidates for further experimental validation.

The future directions for research on this compound are multifaceted. One area of interest is exploring its potential as an anticancer agent through targeted therapy approaches. By understanding the specific mechanisms by which it interacts with cancer cells, researchers can develop strategies to enhance its efficacy while minimizing off-target effects. Additionally, investigating its role in treating neurodegenerative diseases is another promising avenue.

In conclusion, the compound with CAS number 866132-73-2 and product name (3E)-3-(1-{[4-(trifluoromethoxy)phenyl]amino}ethylidene)oxolan-2-one represents a significant advancement in chemical and biomedical research. Its unique structural features, coupled with promising pharmacological properties, make it a valuable candidate for drug development. As research continues to uncover new applications for this compound, it holds great potential for improving human health and treating various diseases.